4-methyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)thiophene-2-carboxamide

• IUPAC Name: 4-methyl-N-(4-pyrimidin-2-yloxycyclohexyl)thiophene-2-carboxamide
• InChI: InChI=1S/C16H19N3O2S/c1-11-9-14(22-10-11)15(20)19-12-3-5-13(6-4-12)21-16-17-7-2-8-18-16/h2,7-10,12-13H,3-6H2,1H3,(H,19,20)
• InChI Key: ITKIGDDCVPWGIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NC2CCC(CC2)OC3=NC=CC=N3
• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol

Description

4-methyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)thiophene-2-carboxamide, also known as CP-690,550, is a synthetic compound that belongs to the class of Janus kinase (JAK) inhibitors. It is a small molecule drug that has been developed for the treatment of various autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. CP-690,550 works by selectively inhibiting the activity of JAK enzymes, which are involved in the signaling pathways of cytokines and growth factors that play a crucial role in the immune system.

Scientific Research Applications

Hydrogen Bonding and Crystal Structures

• Research on anticonvulsant enaminones, including various thiophene derivatives, has revealed insights into their crystal structures and hydrogen bonding patterns, which play crucial roles in their pharmacological activities (Kubicki, Bassyouni, & Codding, 2000).

Synthesis of Antibiotic and Antibacterial Drugs

• Studies on the synthesis of thiophene-2-carboxamide derivatives have been conducted to develop new antibiotic and antibacterial drugs, highlighting the chemical versatility and potential biological applications of this scaffold (Ahmed, 2007).

Anti-Inflammatory and Analgesic Agents

• Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural products have been synthesized and evaluated for their analgesic and anti-inflammatory activities. This research demonstrates the therapeutic potential of pyrimidine derivatives in pain and inflammation management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Nuclear Magnetic Resonance (NMR) Studies

• NMR studies of bicyclic thiophene derivatives have provided valuable information on their chemical structure and the interactions between atoms, crucial for understanding the compound's behavior and potential applications (Hirohashi, Inaba, & Yamamoto, 1976).